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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of solid
trimethylurea. The information is presented to support research, scientific analysis, and
consideration of trimethylurea in drug development processes. All quantitative data is
summarized in structured tables for ease of reference, and detailed experimental protocols for
determining these properties are provided.

Introduction to Trimethylurea

Trimethylurea (TMU), with the chemical formula C4H10N20, is a substituted urea compound.
At room temperature, it exists as a white to off-white crystalline solid.[1] Its molecular structure,
featuring three methyl groups, imparts specific physical and chemical characteristics that are
pertinent to its application in various scientific fields, including as a potential excipient in
pharmaceutical formulations. Understanding its physical properties is crucial for predicting its
behavior in different formulation and manufacturing processes.

Quantitative Physical Properties

The physical properties of solid trimethylurea are summarized in the tables below. These
values have been compiled from various scientific sources and databases.

Table 1: General and Molar Properties of Trimethylurea
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Property Value

Chemical Formula C4H10N20

Molecular Weight 102.14 g/mol

CAS Number 632-14-4

Appearance White to Off-White Solid/Semi-Solid Mass
IUPAC Name 1,1,3-Trimethylurea

Table 2: Thermal and Density Properties of Trimethylurea

Property Value
Melting Point 74-75 °C
Boiling Point 232.55 °C
Density 1.1900 g/cm3

Table 3: Solubility and Other Physicochemical Properties of Trimethylurea

Property

Value

Water Solubility

Soluble

Solubility in Organic Solvents

Slightly soluble in Chloroform and Methanol

pKa

14.38 + 0.46 (Predicted)

Refractive Index

1.4386 (estimate)

Sensitivity

Hygroscopic

Experimental Protocols for Property Determination

The following sections detail the methodologies for determining the key physical properties of

solid trimethylurea.
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Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which solid trimethylurea transitions to a
liquid state.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of trimethylurea is finely ground into a powder using a
mortar and pestle.[2]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the closed end.
A sample height of 2-3 mm is ideal.[3]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is inserted into its designated holder.

Heating: The apparatus is turned on, and the heating rate is initially set to be rapid to
approach the expected melting point (approximately 10-15 °C below the literature value).[2]

Observation: As the temperature nears the expected melting point, the heating rate is
reduced to approximately 1-2 °C per minute.[4]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has turned into a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.[5]
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Density Determination (Water Displacement Method)

Objective: To determine the density of solid trimethylurea.
Apparatus:

e Analytical balance

Graduated cylinder

Beaker

Distilled water

Spatula

Procedure:

Mass Measurement: A known mass of solid trimethylurea is accurately weighed using an
analytical balance.[6]

« Initial Volume Measurement: A specific volume of distilled water is added to a graduated
cylinder, and the initial volume (V1) is recorded.[7]

o Displacement: The weighed solid trimethylurea is carefully added to the graduated cylinder,
ensuring no water splashes out. The solid must be fully submerged.

e Final Volume Measurement: The new volume of the water with the submerged solid (V2) is
recorded.[7]

e Calculation: The volume of the solid is calculated as the difference between the final and
initial volumes (V_solid = V2 - V1). The density is then calculated using the formula: Density
= Mass / V_solid.[6]

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of trimethylurea in various solvents.

Apparatus:
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Test tubes and test tube rack

Spatula

Graduated pipettes

Vortex mixer (optional)

Solvents (e.g., water, ethanol, chloroform)

Procedure:

Sample Preparation: A small, measured amount of solid trimethylurea (e.g., 25 mg) is
placed into a clean, dry test tube.[8]

o Solvent Addition: A specific volume of the desired solvent (e.g., 0.75 mL) is added to the test
tube.[8]

e Mixing: The test tube is securely capped and shaken vigorously for a set period (e.g., 30-60
seconds). A vortex mixer can be used for more consistent mixing.[9]

o Observation: The mixture is allowed to stand, and the solubility is observed. The compound
is classified as soluble if it dissolves completely, partially soluble if some solid remains, and
insoluble if the solid does not appear to dissolve.[10]

Repeat: The procedure is repeated with different solvents to build a solubility profile.

Crystal Structure Determination (Single-Crystal X-ray
Diffraction)

Objective: To determine the three-dimensional arrangement of atoms in a single crystal of
trimethylurea.

Apparatus:
e Single-crystal X-ray diffractometer

e Goniometer head
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Microscope

Cryo-cooling system (optional)

X-ray source (e.g., Mo Ka radiation)

Detector

Procedure:

e Crystal Selection and Mounting: A high-quality single crystal of trimethylurea is selected
under a microscope and mounted on a goniometer head using a suitable adhesive or oil.[11]

e Centering: The mounted crystal is centered in the X-ray beam of the diffractometer.[12]

o Data Collection: The crystal is exposed to a monochromatic X-ray beam. As the crystal is
rotated, the diffracted X-rays are collected by the detector.[12] A complete dataset of
diffraction intensities is collected over a range of crystal orientations.

o Data Processing: The collected diffraction data is processed to determine the unit cell
dimensions and the intensities of the reflections.

» Structure Solution and Refinement: The processed data is used to solve the crystal structure,
which involves determining the positions of the atoms within the unit cell. The structural
model is then refined to achieve the best fit with the experimental data.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study and
application of solid trimethylurea.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining physical properties of solid trimethylurea.
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Relevance of Physical Properties in Drug Development
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Caption: Logical relationships of physical properties in drug development.

Conclusion

The physical properties of solid trimethylurea presented in this guide provide essential data
for its potential use in research and development, particularly within the pharmaceutical
industry. The detailed experimental protocols offer a foundation for consistent and accurate
characterization. The interplay between its physical characteristics and the requirements of
drug formulation and manufacturing underscores the importance of such a comprehensive
understanding. As with any chemical substance, appropriate safety precautions should be
taken when handling trimethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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